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Compound of Interest

Compound Name: N-Palmitoyl-D-sphingomyelin-d9

Cat. No.: B12300016 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel handling N-Palmitoyl-D-sphingomyelin-d9. The

following information is intended for researchers, scientists, and professionals in drug

development to ensure the safe and effective use of this compound.

Chemical and Physical Properties

Property Value

Synonyms

Palmitoyl Sphingomyelin-d9, N-Palmitoyl-D-

erythro-Sphingosylphosphorylcholine-d9,

SM(d18:1/16:0-d9)[1]

Molecular Formula C₃₉H₇₀D₉N₂O₆P[1]

Formula Weight 712.1 g/mol [1]

Physical Form Crystalline solid or powder[2]

Storage Temperature -20°C[2][3]

Solubility Soluble in ethanol (10 mg/ml)[1]
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According to the Safety Data Sheet (SDS) from Cayman Chemical, N-Palmitoyl-D-
sphingomyelin-d9 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). However, it is crucial to handle all chemicals with care. General

safety protocols for handling lipids and powdered compounds should be followed to minimize

any potential risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The

following table summarizes the recommended PPE for handling N-Palmitoyl-D-
sphingomyelin-d9, based on general laboratory safety standards for chemical compounds.

Protection Type
Recommended
PPE

Purpose Standard

Eye/Face Protection

Safety glasses with

side shields or

goggles. A face shield

is recommended

when there is a splash

hazard.

Protects against

splashes and airborne

particles.

ANSI Z87.1

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes.

Prevents skin contact

with the chemical.
EN 374 (Gloves)

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

If dust or aerosols

may be generated, a

NIOSH-approved

respirator is

recommended.

Protects against

inhalation of dust or

aerosols.

NIOSH approved
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Operational Protocol
Adherence to a strict, step-by-step protocol minimizes the risk of exposure and ensures the

integrity of the compound.

1. Preparation and Handling Area:

Conduct all handling of N-Palmitoyl-D-sphingomyelin-d9 in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.

Ensure the work area is clean and free of contaminants.

Before handling, confirm that all necessary PPE is correctly worn.

2. Weighing the Compound:

As the compound is a powder, carefully weigh the required amount on an analytical balance.

To avoid generating dust, use a spatula and handle the powder gently.

Consider using an enclosure or weighing paper with folded edges to contain the powder.

3. Dissolving the Compound:

Promptly dissolve the weighed lipid in a suitable solvent, such as ethanol, to the desired

concentration.[1]

Use clean glassware and Teflon-lined caps to prevent contamination.

If necessary, the solvent can be evaporated under a gentle stream of nitrogen to be replaced

with another solvent of choice.

4. Storage of Solutions:

Store stock solutions at -20°C in tightly sealed vials.

For long-term storage, it is recommended to purge the vial with an inert gas like argon or

nitrogen before sealing to prevent degradation.
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Spill Management and Disposal Plan
Spill Management:

In the event of a spill, follow these procedures:

Small Powder Spills: Carefully sweep up the material, avoiding dust generation, and place it

in a sealed container for disposal.

Liquid Spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

After cleanup, decontaminate the area with a suitable cleaning agent.

Disposal Plan:

Proper disposal of N-Palmitoyl-D-sphingomyelin-d9 and associated waste is critical to

ensure environmental and personnel safety.

Waste Type Disposal Procedure

Unused Chemical

- Collect in a designated, labeled, and sealed

container for chemical waste.- Do not mix with

other waste streams unless compatibility is

confirmed.- Arrange for pickup by a licensed

hazardous waste disposal service.

Contaminated Labware (e.g., pipette tips, tubes)

- Place in a designated hazardous waste

container.- Ensure the container is properly

labeled with the chemical name.

Empty Containers

- Rinse thoroughly with a suitable solvent.-

Dispose of the rinsate as chemical waste.-

Deface the label before disposing of the

container in regular laboratory glass or plastic

recycling, as appropriate.
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Deuterated compounds are not typically considered a separate class of hazardous waste

unless the compound itself is hazardous.[4] Therefore, the disposal of N-Palmitoyl-D-
sphingomyelin-d9 should follow standard procedures for chemical waste, in accordance with

local, state, and federal regulations.

Handling and Disposal Workflow
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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